Cas no 1780747-77-4 ((6-Fluoroisoquinolin-3-yl)methanamine)

• Product Name: (6-Fluoroisoquinolin-3-yl)methanamine
• CAS No: 1780747-77-4
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 4816512
• Update Time: 2025-11-02

(6-Fluoroisoquinolin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Fluoroisoquinolin-3-yl)methanamine

• Inchi： 1S/C10H9FN2/c11-9-2-1-7-6-13-10(5-12)4-8(7)3-9/h1-4,6H,5,12H2
• InChI Key： OGXADRKMBNNENK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CN=C(CN)C=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on (6-Fluoroisoquinolin-3-yl)methanamine

Comprehensive Guide to (6-Fluoroisoquinolin-3-yl)methanamine (CAS No. 1780747-77-4): Properties, Applications, and Market Insights

(6-Fluoroisoquinolin-3-yl)methanamine (CAS No. 1780747-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its fluorinated isoquinoline structure, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its unique properties and potential applications, making it a subject of frequent searches in scientific databases and AI-driven platforms.

The molecular structure of (6-Fluoroisoquinolin-3-yl)methanamine features a fluorine atom at the 6-position of the isoquinoline ring, which enhances its electronic and steric properties. This modification is crucial for improving the compound's binding affinity and metabolic stability, making it a valuable scaffold in drug discovery. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such fluorinated compounds, as they are often used to optimize pharmacokinetic profiles.

One of the most common queries related to CAS No. 1780747-77-4 revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including fluorination and amination processes, which are well-documented in peer-reviewed literature. Researchers often search for efficient synthesis methods and scalable production techniques, reflecting the growing demand for this compound in both academic and industrial settings.

In terms of applications, (6-Fluoroisoquinolin-3-yl)methanamine is primarily utilized in the development of central nervous system (CNS) therapeutics. Its structural similarity to naturally occurring alkaloids allows it to interact with neurotransmitter receptors, making it a promising candidate for treating neurological disorders. Additionally, its fluorine moiety contributes to improved blood-brain barrier penetration, a critical factor in CNS drug development.

The market for fluorinated isoquinoline derivatives like CAS No. 1780747-77-4 is expanding rapidly, driven by advancements in precision medicine and targeted therapy. Pharmaceutical companies are investing heavily in fluorinated compounds due to their enhanced bioavailability and reduced side effects. This trend aligns with the increasing popularity of personalized medicine, where tailored treatments are designed based on individual genetic profiles.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that (6-Fluoroisoquinolin-3-yl)methanamine may exhibit inhibitory effects on certain kinase enzymes, which are often overactive in cancer cells. This has led to a surge in searches for kinase inhibitors and anticancer agents, particularly among researchers exploring novel therapeutic avenues.

From a regulatory perspective, CAS No. 1780747-77-4 is not classified as a hazardous or controlled substance, making it accessible for research purposes. However, proper handling and storage are recommended to ensure stability and purity. This aspect is frequently addressed in forums and Q&A platforms, where users seek guidance on safe laboratory practices and compound storage conditions.

In conclusion, (6-Fluoroisoquinolin-3-yl)methanamine (CAS No. 1780747-77-4) represents a versatile and valuable compound in modern chemical research. Its unique properties, coupled with its applications in drug discovery and biomedical research, underscore its importance in the scientific community. As the demand for fluorinated compounds continues to rise, this molecule is poised to play a pivotal role in shaping the future of therapeutic innovation.